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Compound of Interest

Compound Name: 2-Bromo-1,3-diisopropylbenzene

Cat. No.: B1280823 Get Quote

An In-depth Technical Guide to the Commercial Availability and Utilization of 2-Bromo-1,3-
diisopropylbenzene

For researchers, scientists, and professionals in drug development, 2-Bromo-1,3-
diisopropylbenzene (CAS No. 57190-17-7) is a key aromatic compound and a versatile

organic building block.[1][2] This guide provides a comprehensive overview of its commercial

availability, suppliers, and essential technical data, including experimental protocols for its

synthesis and purification.

Commercial Availability and Suppliers
2-Bromo-1,3-diisopropylbenzene is readily available from a variety of chemical suppliers,

indicating that the product has achieved commercial mass production.[3] These suppliers range

from large, well-known corporations to smaller, specialized companies, offering different grades

and quantities suitable for both research and industrial applications.

Key suppliers for 2-Bromo-1,3-diisopropylbenzene include:

Accela ChemBio Co.,Ltd.[4]

AK Scientific[5]

Alichem[5]

Ambeed[3][5]
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Bide Pharmatech Ltd.[4]

Chemenu[3]

Chengdu HappySyn Pharmaceutical Technology Co., Ltd.[4]

Crysdot[3]

Debye Scientific[6]

Fluorochem[7]

Hangzhou J&H Chemical Co., Ltd.[4]

Hangzhou Zhongqi Chem Co.,Ltd[8]

Shanghai Jian Chao Chemical Technology Co., Ltd.[4]

Shanghai Yolne Chemical Co., Ltd.[4]

Sigma-Aldrich[3]

XINXIANG RUNYU MATERIAL CO., LTD.[4]

ZHENGZHOU JIUYI TIME NEW MATERIALS CO,.LTD.[4]

Quantitative Data Summary
The following tables summarize key quantitative data for 2-Bromo-1,3-diisopropylbenzene,

including its physical properties and a snapshot of market pricing from various suppliers.

Table 1: Physical and Chemical Properties
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Property Value

CAS Number 57190-17-7[8]

Molecular Formula C₁₂H₁₇Br[8]

Molecular Weight 241.17 g/mol [3]

Density 1.171 g/mL at 25°C[3]

Boiling Point 128-130°C (15 Torr)[3][8]

Flash Point 98°C[3][8]

Refractive Index (n20/D) 1.532[3]

Purity (Typical) 95% to 99%[3][4][6]

Table 2: Supplier Pricing and Availability
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Supplier Quantity Purity Price (USD)

Sigma-Aldrich 1 g 95% $53.40[3]

AK Scientific 5 g - $59.00[5]

Ambeed 1 g 96% $11.00[3]

5 g 96% $34.00[3]

25 g 96% $148.00[3]

500 g - $1,388.00[5]

Chemenu 10 g 95+% $102.00[3]

25 g 95+% $204.00[3]

100 g 95+% $561.00[3]

Crysdot 100 g 96% $594.00[3]

Alichem 25 g - $191.42[5]

Abosyn 5 g - $450.00[5]

ZHENGZHOU JIUYI

TIME
per KG 99% $2.00 - $5.00[4]

Note: Prices are subject to change and may not include shipping and handling fees. Please

contact suppliers directly for the most current pricing and availability.

Experimental Protocols
Detailed methodologies for the synthesis and purification of 2-Bromo-1,3-diisopropylbenzene
are crucial for its application in research.

Synthesis from 2,6-Diisopropylaniline
This protocol outlines a common method for synthesizing 2-Bromo-1,3-diisopropylbenzene.

[4]

Materials and Reagents:
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2,6-diisopropylaniline

47% Hydrobromic acid solution

Sodium nitrite

Ether

Sodium carbonate decahydrate

Heptane

Silica gel

Procedure:

Diazotization: Slowly add 181 mL (1.57 mol) of 47% hydrobromic acid solution dropwise to

35.5 g (0.20 mol) of 2,6-diisopropylaniline over 15 minutes at room temperature, forming a

white suspension.[4]

Cool the suspension to -56°C. Add 23.6 g (0.34 mol) of sodium nitrite in batches over 10

minutes.[4]

Continue stirring at -56°C for 1 hour.[4]

Bromination: Slowly add 250 mL of pre-cooled ether over 10 minutes. Allow the reaction

temperature to rise slowly to -15°C over 2 hours, or until gas evolution ceases.[4]

Workup: Cool the reaction mixture back to -56°C. Add 24 mL of water, followed by 118.5 g

(0.41 mol) of sodium carbonate decahydrate, resulting in a brown suspension.[4]

Allow the mixture to warm to room temperature over 3 hours. Continue stirring at room

temperature for 16 hours.[4]

Separate the aqueous phase. Wash the organic phase three times with water, dry it, and

concentrate it under vacuum.[4]

Purification Protocol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB22620079.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB22620079.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB22620079.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB22620079.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB22620079.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB22620079.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB22620079.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280823?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purification is critical to remove byproducts and unreacted starting materials.

Method 1: Column Chromatography (from synthesis)

Column Preparation: Prepare a silica gel column using heptane as the eluent.[4]

Elution: Apply the crude product obtained from the synthesis protocol to the column.

Collection: Elute the column with heptane. The target product, 2-bromo-1,3-
diisopropylbenzene, will be collected as a colorless oil. The reported yield for this method is

approximately 80%.[4]

Method 2: General Purification of Brominated Compounds This general protocol can be

adapted for purifying crude 2-Bromo-1,3-diisopropylbenzene.[9]

Aqueous Wash: Transfer the crude product to a separatory funnel and add an equal volume

of deionized water. Shake gently, venting frequently, and discard the lower aqueous layer.[9]

Neutralization: Add an equal volume of a saturated sodium bicarbonate (NaHCO₃) solution to

neutralize any residual acid. Shake until gas evolution stops, then discard the aqueous layer.

[9]

Brine Wash: Wash the organic layer with an equal volume of brine (saturated NaCl solution)

to remove residual water.[9]

Drying: Transfer the organic layer to a flask and add an anhydrous drying agent such as

magnesium sulfate (MgSO₄). Swirl and let it stand for 15-20 minutes.[9]

Filtration and Concentration: Filter the solution to remove the drying agent. Remove the

solvent using a rotary evaporator.[9]

Final Purification (Distillation): Given the compound's boiling point, vacuum distillation can be

employed for final purification. Distill the liquid under reduced pressure (e.g., 15 Torr) and

collect the fraction boiling at 128-130°C.[3][8]

Procurement and Utilization Workflow
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The following diagram illustrates a typical workflow for a research organization to procure and

utilize a chemical intermediate like 2-Bromo-1,3-diisopropylbenzene.

Procurement Phase

Quality Control Phase

Research & Development Phase

Identify Research Need

Search Suppliers & Compare Data
(Purity, Price, Availability)

Select Supplier & Request Quote

Issue Purchase Order

Receive & Log Chemical

Perform QC Analysis
(e.g., NMR, GC-MS)

Approve for Use

Passes Spec

Reject & Contact Supplier

Fails Spec

Store Appropriately
(Inert Atmosphere, RT)

Use in Synthesis or Experiment

Analyze Experimental Results

Report Findings

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1280823?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280823?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for chemical procurement, quality control, and experimental use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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